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Compound of Interest

Compound Name: Aminodiphenylmethane

Cat. No.: B1666581 Get Quote

Essential Safety and Logistical Information for the Proper Disposal of Aminodiphenylmethane

The proper disposal of aminodiphenylmethane is crucial for ensuring laboratory safety and

environmental protection. As a chemical classified with hazards including acute oral toxicity,

skin irritation, and serious eye irritation, it necessitates careful handling and adherence to

regulated disposal protocols.[1] This guide provides procedural, step-by-step guidance for

researchers, scientists, and drug development professionals to manage the disposal of

aminodiphenylmethane waste effectively.

I. Immediate Safety and Personal Protective
Equipment (PPE)
Before handling aminodiphenylmethane for disposal, it is imperative to wear the appropriate

Personal Protective Equipment (PPE) to minimize exposure risks.

Eye Protection: Wear safety goggles or a face shield.[1]

Hand Protection: Use chemical-resistant gloves, such as nitrile gloves.[2]

Body Protection: A laboratory coat and closed-toe shoes are mandatory to protect skin and

clothing from potential splashes.[2]

Respiratory Protection: If there is a risk of inhalation, use a NIOSH/MSHA approved

respirator.[3]
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Work should always be conducted in a well-ventilated area, preferably within a certified

chemical fume hood.[3] An eyewash station and a safety shower should be readily accessible.

[3]

II. Waste Characterization and Segregation
Proper characterization and segregation of chemical waste are fundamental to compliant

disposal and preventing hazardous reactions.

Hazardous Waste Determination: The generator of the waste is responsible for determining if

it qualifies as hazardous waste.[1] Given its properties, aminodiphenylmethane waste

should be managed as hazardous.

Waste Segregation: Do not mix aminodiphenylmethane waste with other waste streams.[4]

[5] It should be collected in a designated and compatible waste container.[5] Incompatible

materials to avoid mixing with aminodiphenylmethane waste include strong oxidizing

agents and strong acids.[1]

III. Step-by-Step Disposal Protocol
The recommended method for the disposal of aminodiphenylmethane is through an approved

and licensed hazardous waste disposal facility.[1]

Containerization:

Place the waste material in a clearly labeled, sealed, and compatible container to prevent

leaks or spills.[5][6] The container must be in good condition.[5]

For liquid waste, do not fill the container to more than 80% capacity to allow for expansion.

[6][7]

Labeling:

The waste container must be clearly labeled with the words "Hazardous Waste," the full

chemical name ("Aminodiphenylmethane"), and any associated hazard symbols.[4][5]

Storage:
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Store the sealed waste container in a designated, well-ventilated, and secure satellite

accumulation area (SAA) until it is collected by a licensed waste disposal company.[1][4][5]

Arrangement for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for the collection and proper disposal of

the waste.[8]

Do not dispose of aminodiphenylmethane down the sink or in regular trash.[4]

For small quantities, such as residue on lab equipment, rinse the contaminated items with a

suitable solvent (e.g., acetone or ethanol) and collect the rinsate as hazardous waste in the

designated container.[6]

Quantitative Safety Data
Property Value Source

CAS Number 91-00-9 [1]

Molecular Formula C13 H13 N [1]

Molecular Weight 183.25 g/mol [9]

Appearance Light yellow liquid or solid [1]

Melting Point 12 °C / 53.6 °F [1]

Flash Point > 112 °C / > 233.6 °F [1]

Solubility Sparingly soluble in water

Experimental Protocols
Specific experimental protocols for the disposal of aminodiphenylmethane are not provided in

standard safety data sheets as the ultimate disposal method is incineration at a licensed facility.

The critical "protocol" for the laboratory professional involves the safe and compliant collection,

segregation, and storage of the chemical waste pending its removal by a certified disposal

service. Adherence to local, regional, and national hazardous waste regulations is mandatory.

[1]
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Disposal Workflow Diagram

Aminodiphenylmethane Disposal Workflow

1. Characterize Waste
(Aminodiphenylmethane as Hazardous Waste)

2. Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

3. Segregate Waste
(Collect in a Designated Container)

4. Label Container
('Hazardous Waste', Chemical Name, Hazards)

5. Store Securely
(Sealed Container in SAA)

6. Arrange for Professional Disposal
(Contact EHS or Licensed Contractor)

Incineration at a Licensed Facility

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of aminodiphenylmethane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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